Cas no 885279-05-0 (2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde)
885279-05-0 structure
Product Name:2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde
CAS No:885279-05-0
MF:C12H11NOS
MW:217.286841630936
CID:711619
PubChem ID:53249851
Update Time:2025-07-31
2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxaldehyde,2-(3,4-dimethylphenyl)-
- 2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde
- 2-(3,4-Dimethyl-phenyl)-thiazole-4-carbaldehyde
- 2-(3,4-DIMETHYLPHENYL)THIAZOLE-4-CARBALDEHYDE,
- 2-(2,2,3,3-TETRAFLUOROPROPANOYL)CYCLOHEXANONE
- 4-Thiazolecarboxaldehyde,2-(3,4-dimethylphenyl)
- TRANS-CHRYSANTHEMYLALCOHOL
- A861908
- AB26981
- DTXSID40693091
- 2-(3,4-dimethylphenyl)thiazole-4-carbaldehyde
- FT-0750448
- 885279-05-0
- DB-077790
-
- Inchi: 1S/C12H11NOS/c1-8-3-4-10(5-9(8)2)12-13-11(6-14)7-15-12/h3-7H,1-2H3
- InChI Key: XHBMPZBWUCAFAX-UHFFFAOYSA-N
- SMILES: S1C=C(C=O)N=C1C1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 217.05600
- Monoisotopic Mass: 217.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.20000
- LogP: 3.23940
2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189458-1g |
2-(3,4-Dimethyl-phenyl)-thiazole-4-carbaldehyde |
885279-05-0 | 95% | 1g |
$642 | 2023-02-17 | |
| Chemenu | CM189458-1g |
2-(3,4-Dimethyl-phenyl)-thiazole-4-carbaldehyde |
885279-05-0 | 95% | 1g |
$805 | 2021-08-05 | |
| Alichem | A059004064-1g |
2-(3,4-Dimethylphenyl)thiazole-4-carbaldehyde |
885279-05-0 | 95% | 1g |
$699.93 | 2023-08-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4963-100MG |
2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde |
885279-05-0 | 95% | 100MG |
¥ 1,042.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4963-250MG |
2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde |
885279-05-0 | 95% | 250MG |
¥ 1,669.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4963-500MG |
2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde |
885279-05-0 | 95% | 500MG |
¥ 2,778.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4963-1G |
2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde |
885279-05-0 | 95% | 1g |
¥ 4,164.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4963-5G |
2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde |
885279-05-0 | 95% | 5g |
¥ 12,493.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4963-10G |
2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde |
885279-05-0 | 95% | 10g |
¥ 20,823.00 | 2023-04-13 | |
| Ambeed | A752815-1g |
2-(3,4-Dimethylphenyl)thiazole-4-carbaldehyde |
885279-05-0 | 98+% | 1g |
$648.0 | 2025-04-15 |
2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
885279-05-0 (2-(3,4-dimethylphenyl)-1,3-thiazole-4-carbaldehyde) Related Products
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